Smolecule

Root Cause Analysis & Performance Maximization
Specifications & Pricing

temperature and handling effects on

prothrombin time results

Author: Smolecule Technical Support Team. Date: February 2026

CAS No.: 103658-53-3
Cat. No.: S593918

Compound Focus: Prothrombin (18-23)

Get Quote

Frequently Asked Questions

Question

Evidence-Based Answer & Troubleshooting Tip

What is the required
reaction temperature and
accuracy?

How does reaction
temperature deviation affect
the INR?

How long can plasma
samples be stored before
testing?

What are the stability limits
for refrigerated or frozen
plasma?

What is the impact of an
underfilled collection tube?

The reference procedure requires 37.0 °C. Temperature deviations
significantly affect PT/INR; the required accuracy is 37.0 £ 0.1 °C [1].

At 37.0°C, the apparent INR of coumarin plasma changes by 0.06/°C
for rTF/16 and 0.11/°C for RBT/16. This effect is more pronounced
with rabbit brain thromboplastin [1].

Samples for PT/INR are stable for up to 24 hours at room
temperature (20-25°C). For longer storage, specimens should be
centrifuged and frozen [2] [3].

In a freezer, samples are stable for PT/INR for up to 36 hours. In a
refrigerator, stability lasts for up to 24 hours [2].

Tubes must be filled to 90% of capacity to maintain the critical 9:1
blood-to-anticoagulant ratio. Underfilled tubes lead to prolonged PT
and APTT due to excess citrate [4] [3].
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Temperature & Handling Effects: Data Summary

The tables below consolidate quantitative data on how variables affect PT/INR results.

Table 1: Effect of Reaction Temperature on PT/INR [1]

This data is based on the manual hook technique using WHO international standards (rTF/16 and RBT/16).

. Plasma PT Change at Minimum PT INR Change at

Thromboplastin
Type 37°C Temperature 37°C

rTF/16 Normal -0.35s/°C ~39-40°C 0.06/°C
(Recombinant) (Coumarin)
rTF/16 Coumarin -0.34 s/°C ~39.2°C -
(Recombinant)
RBT/16 (Rabbit Normal -0.05 s/°C ~34-37°C 0.11/°C
Brain) (Coumarin)
RBT/16 (Rabbit Coumarin +1.32 s/°C ~33.8°C -

Brain)

Table 2: Effect of Plasma Storage on PT/INR Stability [2]

A change of more than £10% from the baseline (0-hour) value is considered clinically significant.

Storage
12 Hours 24 Hours 36 Hours
Temperature
Room Temp Deteriorates (>10% - -
change)
Refrigeration Stable (<10% change) Stable (<10% Deteriorates
change)
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Storage
12 Hours 24 Hours 36 Hours
Temperature
Frozen Stable (<10% change) Stable (<10% Stable (<10%
change) change)

Detailed Experimental Protocols

Protocol 1: Assessing Reaction Temperature Effects [1]

This protocol outlines the reference method for evaluating the impact of temperature on PT.

¢ Key Equipment: Glass water bath, heating immersion circulator (temperature stability £0.02°C),

calibrated mercury thermometer, borosilicate glass test tubes, digital stopwatch, stainless steel hook

[1].

¢ Reagents: WHO international standards for thromboplastin (e.g., RBT/16, rTF/16), pooled normal
plasma, pooled coumarin plasma [1].

e Workflow:

o Place glass test tubes in a water bath rack for at least 4 minutes to achieve target temperature.

o Pipette 0.2 mL of thromboplastin into a tube and incubate for 2 minutes.

o Add 0.1 mL of plasma, start the stopwatch, and mix.

o Manually move a stainless steel hook in and out of the mixture twice per second.
o Horizontally observe the mixture; when a clot is pulled up, record the time.

o Vary the reaction temperature between 28°C and 40°C.

o Perform four replicate PT determinations at each temperature.

o Fitthe PT vs. temperature data to a quadratic equation for analysis [1].

The following diagram illustrates the experimental workflow.
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Protocol 2: Evaluating Plasma Storage Stability [2]

This protocol describes a method to test how storage conditions affect PT/INR.

e Specimen Collection: Collect venous blood in 3.2% sodium citrate vacuum tubes. Invert tubes 6-10
times for proper mixing. Discard if underfilled (<90% capacity) [2] [3].
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e Sample Preparation: Centrifuge whole blood at 2000 g for 10 minutes within 2 hours of collection to
obtain platelet-poor plasma (PPP) [2].

e Baseline Testing: Analyze PPP for PT/INR immediately; this is the baseline (0-hour) value [2].

¢ Storage and Delayed Testing: Aliquot the remaining PPP into microcentrifuge tubes. Store them at
room temperature, refrigerated, and frozen. Repeat PT/INR testing on these aliquots at 12, 24, and
36 hours [2].

o Data Analysis: Calculate the percentage change from the baseline value for each time/temperature
condition. A change of >10% is typically considered clinically significant [2].

Pre-analytical Variables & Control Advice

Beyond temperature and storage, these factors are critical for reliable results:

e Sample Collection: Use 3.2% sodium citrate tubes and ensure the correct 9:1 blood-to-

anticoagulant ratio. Traumatic venipuncture can activate coagulation and consume factors, leading
to unreliable results [4].

¢ Centrifugation: Ensure plasma is platelet-poor to avoid residual platelet activity affecting the test
[2].

o Thromboplastin Sensitivity: Be aware that different thromboplastin reagents (e.g., recombinant
human vs. rabbit brain) have distinct sensitivities to temperature and factor deficiencies [1] [5].
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time-results]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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